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Compound of Interest

Compound Name:
2-Methylcyclopentanamine

hydrochloride

CAS No.: 5454-76-2

Cat. No.: B1370243

Get Quote

Executive Summary & Hazard Profile
2-Methylcyclopentanamine hydrochloride (CAS: 5454-76-2 / 102778-36-9) is an alicyclic

amine salt commonly used as a building block in pharmaceutical synthesis.[1][2][3] Unlike

simple inorganic salts, this compound presents specific organic hazards—primarily irritation to

mucous membranes and potential aquatic toxicity.

Operational Directive: Treat this substance as a Non-RCRA Regulated Chemical Waste (unless

mixed with listed solvents) that requires thermal destruction (incineration). Under no

circumstances should this compound be discharged into municipal sewer systems.[1][2]
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Property Data

Chemical Name 2-Methylcyclopentan-1-amine hydrochloride

CAS Number 5454-76-2 (General) / 102778-36-9 (cis-isomer)

Molecular Formula C₆H₁₃N[1][2][3][4][5][6][7][8][9] · HCl

Molecular Weight 135.64 g/mol

Physical State White to off-white solid (Hygroscopic)

Solubility Highly soluble in water; soluble in methanol

Acidity (pH) Aqueous solutions are acidic (pH ~4.0–5.[1][2]0)

Critical Incompatibilities (The "Why" Behind
Segregation)
Proper disposal begins with segregation.[1] As a Senior Scientist, I cannot overstate the

importance of isolating amine salts from specific reactant classes.

The Nitrosamine Hazard (Mechanism of Action)
Do NOT mix with Nitrites or Nitrous Acid. Secondary and primary amines (and their salts) can

react with nitrosating agents (e.g., Sodium Nitrite, Nitric Oxide) to form N-nitrosamines.

Risk: Many N-nitrosamines are potent carcinogens.[1][2][6]

Protocol: Ensure waste streams containing 2-Methylcyclopentanamine HCl are strictly

segregated from aqueous waste streams containing azides or nitrites.

Oxidizer Incompatibility
Do NOT mix with Strong Oxidizers (e.g., Nitric Acid, Permanganates).

Risk: Amine salts are organic fuels.[1][2] Mixing with strong oxidizers can result in rapid

exothermic decomposition or fire.[1][2]

Decision Matrix: Disposal Workflow
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The following logic flow dictates the handling of 2-Methylcyclopentanamine HCl based on its

physical state and contamination level.

Waste Generation:
2-Methylcyclopentanamine HCl

Physical State?

Solid / Pure Substance

Solid

Solution (Aqueous/Organic)

Liquid

Non-RCRA Chemical Waste
(Tag for Incineration)

Pure
Mixed with P-listed

or U-listed Solvents?

Hazardous Waste Stream
(RCRA Regulated)

Yes (e.g., DCM, MeOH)No (Water only)

High-Temperature Incineration

Click to download full resolution via product page

Caption: Operational logic for categorizing amine salt waste streams to ensure regulatory

compliance.
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Scenario: Expired shelf stock or excess solid reagent.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.[1][2]

Avoid metal containers if moisture is present, as the chloride ion can induce corrosion.

Labeling:

Label as "Non-Regulated Chemical Waste" (unless your specific state regulations dictate

otherwise).[1][2]

Constituents: "2-Methylcyclopentanamine Hydrochloride, 98%."[1]

Hazard Checkbox: Mark "Irritant" and "Toxic."[1][2]

Secondary Containment: Place the primary container into a clear plastic bag or secondary

bin to prevent contamination in case of breakage.

Disposal Path: Submit for pickup by your EH&S hazardous waste contractor.[1][2] The final

destination must be an incinerator.

Protocol B: Aqueous Solution Waste
Scenario: Reaction byproducts or mother liquor dissolved in water.[1][2]

pH Verification:

Test the pH of the waste stream.[1]

If pH < 2.0:[1] The waste is RCRA D002 (Corrosive).[1] You must tag it as hazardous

waste.[1][2]

If pH > 2.0:[1] It may not be D002, but it still requires chemical disposal.

Neutralization (Optional but Cautionary):
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Expert Note: Do not neutralize to basic pH (>9) unless necessary.[1][2] Liberating the free

amine (2-Methylcyclopentanamine) increases volatility and odor, creating an inhalation

hazard.[1] Keeping it as the hydrochloride salt (acidic/neutral) keeps it non-volatile.[1]

Segregation: Ensure no oxidizers or nitrites are present in the carboy.[1][2]

Tagging: Label as "Aqueous Waste with Organic Amine Salts."

Protocol C: Spill Cleanup (Emergency Response)
Scenario: Benchtop spill of solid powder.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. If the powder is fine and airborne,

use a N95 or P100 respirator.

Containment: Do not dry sweep if dust generation is likely.[1][2] Cover the spill with a wet

paper towel or inert absorbent pads.[1][2]

Cleanup:

Scoop the wet material into a disposable waste container.[1][2][10]

Wipe the surface with a dilute soap solution, followed by water.

Validation: Verify the surface pH is neutral using pH paper to ensure all acidic salt residues

are removed.[1][2]

Regulatory & Compliance Context (USA)
While 2-Methylcyclopentanamine hydrochloride is not explicitly listed on the EPA's P-list

(acutely hazardous) or U-list (toxic), it falls under the "Cradle-to-Grave" responsibility of the

generator.[1]

RCRA Status: Likely "Non-Regulated" by federal standards if pure, but often treated as

hazardous by state/local agencies due to aquatic toxicity potential.

Sewer Ban: The Clean Water Act generally prohibits the discharge of toxic organics that can

interfere with POTW (Publicly Owned Treatment Works) operations.[1] Never pour this down
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the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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